2-Fluoro-5-methyl-4-nitrobenzenesulphonyl chloride
Overview
Description
2-Fluoro-5-methyl-4-nitrobenzenesulphonyl chloride is a chemical compound with the molecular formula C7H5ClFNO4S . It has a molecular weight of 253.64 and is identified by the CAS Number 1803585-04-7 . This compound is used in various scientific research, particularly in the fields of organic synthesis, medicinal chemistry, and material sciences.
Molecular Structure Analysis
The molecular structure of 2-Fluoro-5-methyl-4-nitrobenzenesulphonyl chloride consists of 7 carbon atoms, 5 hydrogen atoms, 1 chlorine atom, 1 fluorine atom, 1 nitrogen atom, 4 oxygen atoms, and 1 sulfur atom . The exact spatial arrangement of these atoms can be determined through techniques such as X-ray crystallography, but such information is not available in the search results.Physical And Chemical Properties Analysis
The physical and chemical properties of 2-Fluoro-5-methyl-4-nitrobenzenesulphonyl chloride include a density of 1.6±0.1 g/cm3, a boiling point of 335.1±42.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.7 mmHg at 25°C . It also has an enthalpy of vaporization of 55.5±3.0 kJ/mol and a flash point of 156.4±27.9 °C .Scientific Research Applications
Analytical Chemistry
This compound is utilized in analytical chemistry for the development of chromatographic methods, particularly when studying the behavior of similar organic compounds. Its unique structure allows for its use as a standard or reference compound in various spectroscopic techniques, including NMR, HPLC, LC-MS, and UPLC .
Biochemistry
In biochemistry, 2-Fluoro-5-methyl-4-nitrobenzenesulphonyl chloride can be used to modify peptides and proteins. This modification can help in understanding the structure-function relationships of biomolecules, as well as in the development of biochemical assays that require a fluorescent or chromogenic probe .
Environmental Science
The compound’s role in environmental science could involve the study of its degradation products and their environmental impact. It may also serve as a model compound for the development of analytical methods aimed at detecting similar organic pollutants in environmental samples .
Agricultural Research
While specific applications in agricultural research are not directly cited, compounds like 2-Fluoro-5-methyl-4-nitrobenzenesulphonyl chloride could be used in the synthesis of agrochemicals or as a starting point for the development of new pesticides and herbicides .
Chemical Engineering
In chemical engineering, this compound can be involved in process optimization studies, particularly in the synthesis of complex organic molecules. Its reactivity and stability under various conditions make it a suitable candidate for studying reaction kinetics and thermodynamics .
Safety and Hazards
properties
IUPAC Name |
2-fluoro-5-methyl-4-nitrobenzenesulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5ClFNO4S/c1-4-2-7(15(8,13)14)5(9)3-6(4)10(11)12/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WQKRETPWYPJFPV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1[N+](=O)[O-])F)S(=O)(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5ClFNO4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.64 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1803585-04-7 |
Source
|
| Record name | 2-fluoro-5-methyl-4-nitrobenzene-1-sulfonyl chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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